Cas no 1700637-55-3 (CD38 inhibitor 1)

• Product Name: CD38 inhibitor 1
• CAS No: 1700637-55-3
• MF: C₂₂H₂₇N₃O₃S
• MW: 413.5331
• MDL: MFCD32062812
• CID: 4739765
• PubChem ID: 118736856
• Update Time: 2025-06-25

CD38 inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• CD38 inhibitor 1
• BCP31569
• BDBM50086433
• J3.552.712E
• 4-[[4beta-(2-Methoxyethoxy)cyclohexane-1alpha-yl]amino]-1-methyl-6-(thiazole-5-yl)quinoline-2(1H)-one
• CHEMBL3426034
• 4-{[4-(2-methoxyethoxy)cyclohexyl]amino}-1-methyl-6-(1,3-thiazol-5-yl)quinolin-2-one
• TC ADPRC 78c
• compound 78c
• EX-A3980
• 4-((trans-4-(2-Methoxyethoxy)cyclohexyl)amino)-1-methyl-6-(thiazol-5-yl)quinolin-2(1H)-one
• CD38 inhibitor compound 78c
• HY-123999
• SCHEMBL23117445
• GLXC-20566
• 4-[[trans-4-(2-Methoxyethoxy)cyclohexyl]amino]-1-methyl-6-(5-thiazolyl)quinolin-2(1H)-one
• CD38i 78c
• 4-[[trans-4-(2-Methoxyethoxy)cyclohexyl]amino]-1-methyl-6-(5-thiazolyl)-2(1H)-quinolinone
• AKOS040741523
• SY325926
• CD38-IN-78c
• SCHEMBL23117444
• MFCD32062812
• 4-(((1r,4r)-4-(2-Methoxyethoxy)cyclohexyl)amino)-1-methyl-6-(thiazol-5-yl)quinolin-2(1H)-one
• CD38 INHIBITOR
• 4-((4-(2-methoxyethoxy)cyclohexyl)amino)-1-methyl-6-(thiazol-5-yl)quinolin-2(1H)-one
• CD38 inhibitor 78c?
• 1700637-55-3
• DTXSID601336660
• 4-[[4-(2-methoxyethoxy)cyclohexyl]amino]-1-methyl-6-(1,3-thiazol-5-yl)quinolin-2-one
• E85684
• CD38 inhibitor 78c
• CS-0088250
• BS-46107

• MDL： MFCD32062812
• Inchi： 1S/C22H27N3O3S/c1-25-20-8-3-15(21-13-23-14-29-21)11-18(20)19(12-22(25)26)24-16-4-6-17(7-5-16)28-10-9-27-2/h3,8,11-14,16-17,24H,4-7,9-10H2,1-2H3
• InChI Key： VJQALSOBHVEJQM-UHFFFAOYSA-N
• SMILES： S1C([H])=NC([H])=C1C1C([H])=C([H])C2=C(C=1[H])C(=C([H])C(N2C([H])([H])[H])=O)N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC([H])([H])C([H])([H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 413.177313g/mol
• Monoisotopic Mass: 413.177313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9
• Molecular Weight: 413.5g/mol
• XLogP3: 3

Additional information on CD38 inhibitor 1

CD38 Inhibitor 1: A Comprehensive Overview of CAS No 1700637-55-3 in Modern Medicinal Chemistry

CD38 Inhibitor 1, identified by the Chemical Abstracts Service Number (CAS No) 1700637-55-3, represents a significant advancement in the field of medicinal chemistry, particularly in the development of therapeutic agents targeting metabolic and inflammatory disorders. This compound has garnered considerable attention due to its unique mechanism of action and promising preclinical and clinical outcomes. This article provides an in-depth exploration of CD38 Inhibitor 1, delving into its chemical structure, pharmacological properties, and the latest research findings that underscore its potential in treating a variety of human diseases.

The chemical structure of CD38 Inhibitor 1 (CAS No 1700637-55-3) is characterized by a meticulously designed molecular framework that interacts selectively with the CD38 enzyme. CD38, a multifunctional ectoenzyme, plays a crucial role in cellular signaling pathways, particularly those involving calcium mobilization and adenosine production. Its overexpression or dysregulation is implicated in several pathological conditions, including cancer, autoimmune diseases, and neurodegenerative disorders. By inhibiting CD38 activity, CD38 Inhibitor 1 aims to modulate these pathways, thereby alleviating symptoms and slowing disease progression.

In recent years, significant progress has been made in understanding the therapeutic potential of CD38 inhibitors. Preclinical studies have demonstrated that CD38 Inhibitor 1 exhibits potent anti-inflammatory and antitumor effects. For instance, research published in leading journals has highlighted its ability to suppress cytokine release in inflammatory bowel disease models, suggesting its utility in managing chronic inflammatory conditions. Similarly, studies on cancer cell lines have revealed that CD38 Inhibitor 1 induces apoptosis and inhibits proliferation by disrupting CD38-mediated signaling cascades.

The pharmacokinetic profile of CD38 Inhibitor 1 (CAS No 1700637-55-3) is another critical aspect that has been extensively studied. Initial pharmacokinetic analyses indicate that the compound exhibits favorable solubility and bioavailability, making it suitable for oral administration. This is particularly advantageous for patients who may require long-term treatment regimens. Additionally, preliminary toxicity studies have shown that CD38 Inhibitor 1 demonstrates a manageable safety profile, with minimal off-target effects observed at therapeutic doses.

Clinical trials have begun to validate the efficacy and safety of CD38 Inhibitor 1 in human subjects. A phase II trial focusing on rheumatoid arthritis patients reported significant improvements in disease activity scores among treated individuals compared to placebo recipients. These findings are particularly encouraging given the unmet medical needs in autoimmune diseases where traditional treatments often come with substantial side effects. Furthermore, ongoing trials are investigating the compound's potential in oncology settings, with early results suggesting promising outcomes in hematological malignancies.

The development of CD38 Inhibitor 1 (CAS No 1700637-55-3) also underscores the importance of structure-activity relationship (SAR) studies in medicinal chemistry. Researchers have systematically modified various structural fragments to optimize potency, selectivity, and pharmacokinetic properties. These efforts have led to the identification of key pharmacophores responsible for the compound's biological activity, providing valuable insights for future drug design endeavors.

The future prospects for CD38 Inhibitor 1 are vast and exciting. Ongoing research is exploring novel applications in neurodegenerative diseases such as Alzheimer's and Parkinson's, where CD38 dysregulation has been implicated as a contributing factor. Additionally, combination therapy approaches are being investigated to enhance therapeutic efficacy while minimizing potential resistance mechanisms. The integration of computational modeling and high-throughput screening technologies is also expected to accelerate the discovery of next-generation CD38 inhibitors.

In conclusion, CD38 Inhibitor 1, identified by CAS No 1700637-55-3, represents a cutting-edge therapeutic agent with significant implications for treating metabolic and inflammatory disorders. Its unique mechanism of action, coupled with promising preclinical and clinical data, positions it as a frontrunner in the development of novel treatments for a wide range of human diseases. As research continues to uncover new facets of CD38 biology and inhibitor design principles, the therapeutic landscape for these conditions is poised for transformative advancements.